2-ethoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide, also known as EBIO, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBIO is a potassium channel activator that has been shown to have a variety of physiological effects, making it a promising tool for studying cellular processes.
Scientific Research Applications
Novel Imaging Agents for Alzheimer's Disease
Research has explored derivatives related to 2-ethoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide for their potential as positron emission tomography (PET) probes. These compounds have demonstrated high affinity for β-amyloid plaques in Alzheimer's Disease, suggesting their utility in imaging cerebral β-amyloid plaques in living brain tissue, which is crucial for the diagnosis and understanding of Alzheimer's pathology (Cui et al., 2012).
Prokinetic Agents and Anti-Ulcerative Activity
Derivatives of 2-ethoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide have been synthesized and evaluated for their potential as prokinetic agents and in treating ulcerative conditions. These studies highlight the chemical's application in developing new therapeutic agents with anti-ulcerative properties, reflecting its importance in medicinal chemistry research (Srinivasulu et al., 2005).
Synthesis of Heterocyclic Compounds
The compound's derivatives have been utilized in synthesizing various heterocyclic compounds, showcasing its versatility as a precursor in organic chemistry. For instance, studies have involved the synthesis of novel benzoxazole, benzothiazole, and pyridobenzazole derivatives, contributing to the development of new materials with potential applications in drug development and material science (Chiba et al., 1985).
Antiallergic Activity
Research on acidic derivatives of 4H-pyrimido[2,1-b]benzazol-4-ones, related to the chemical compound , has shown significant antiallergic activity. These findings open avenues for developing new antiallergic medications, underscoring the compound's potential in pharmacological research (Wade et al., 1983).
properties
IUPAC Name |
2-ethoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c1-2-23-15-6-4-3-5-13(15)18(22)20-12-7-8-16-14(11-12)17(21)19-9-10-24-16/h3-8,11H,2,9-10H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVUHWNBQPDYPOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCCNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.